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Compound of Interest

Compound Name: H-D-Asp(OMe)-OMe.HCI

Cat. No.: B613123

Technical Data Sheet: H-D-Asp(OMe)-OMe.HCI

Audience: Researchers, scientists, and drug development professionals.

This document provides core physicochemical properties of H-D-Asp(OMe)-OMe.HCI, an
aspartic acid derivative. The data presented is essential for researchers in fields such as
peptide synthesis and medicinal chemistry.

Physicochemical Properties

The fundamental molecular characteristics of H-D-Asp(OMe)-OMe.HCI are summarized below.

Property Value

Molecular Formula C6H12CINOA4[1]
Molecular Weight 197.62 g/mol [1][2][3]
CAS Number 69630-50-8[1][3][4]

Compound Identity

e Synonyms: D-Aspartic acid dimethyl ester hydrochloride[2]

o Appearance: White to off-white solid[1][3]
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H-D-Asp(OMe)-OMe.HClI is a derivative of the amino acid aspartic acid and is utilized in
various research applications, including as a building block in peptide synthesis.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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